Cas no 2138559-75-6 (2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one)

• Product Name: 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one
• CAS No: 2138559-75-6
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6607170
• PubChem ID: 165493574
• Update Time: 2025-05-21

2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one
• EN300-1196522
• 2138559-75-6

• Inchi： 1S/C9H12N4O2/c1-2-3-13-6-9(15)8(14)4-7(13)5-11-12-10/h4,6,15H,2-3,5H2,1H3
• InChI Key： WTCMWFUCIATLNK-UHFFFAOYSA-N
• SMILES： OC1C(C=C(CN=[N+]=[N-])N(C=1)CCC)=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one

2-(Azidomethyl)-5-Hydroxy-1-Propyl-1,4-Dihydropyridin-4-One: A Comprehensive Overview

The compound 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one (CAS No. 2138559-75-6) is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and chemical reactivity. The molecule's structure features a dihydropyridine ring system with substituents at positions 2, 5, and 1, including an azidomethyl group, a hydroxyl group, and a propyl chain, respectively. These functional groups contribute to the compound's unique properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of dihydropyridine derivatives in drug discovery and development. The presence of the azidomethyl group in 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one introduces azide functionality, which is highly reactive and can participate in various click chemistry reactions. This makes the compound a valuable building block for constructing more complex molecules with tailored functionalities. For instance, researchers have explored the use of azide-containing compounds in the synthesis of bioconjugates, drug delivery systems, and materials with specific mechanical or electronic properties.

The hydroxyl group at position 5 of the molecule adds another layer of complexity to its chemical behavior. This hydroxyl group can act as a hydrogen bond donor or acceptor, influencing the compound's solubility, stability, and interaction with biological systems. In medicinal chemistry, such groups are often critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately using molecular modeling techniques, further enhancing the utility of this compound in drug design.

The propyl chain at position 1 introduces lipophilicity to the molecule, which can improve its membrane permeability and bioavailability. This is particularly important in pharmaceutical applications where compounds need to cross cellular membranes effectively to exert their therapeutic effects. Moreover, the combination of lipophilic and hydrophilic groups in 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one creates a balance that can be exploited for designing drugs targeting specific receptors or enzymes.

Recent research has also focused on the synthesis and characterization of dihydropyridine derivatives with novel substituents. For example, studies have reported the use of green chemistry approaches to synthesize such compounds with high efficiency and minimal environmental impact. These methods include microwave-assisted synthesis, catalytic hydrogenation, and biocatalytic transformations. The adoption of such sustainable practices is increasingly important in modern chemical research as industries strive to reduce their ecological footprint.

In terms of biological activity, 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one has shown promise in several areas. For instance, its ability to modulate calcium channels has been explored in cardiovascular research. Dihydropyridines are well-known for their role as calcium channel blockers (CCBs), which are widely used in treating hypertension and angina pectoris. The unique substitution pattern in this compound may offer advantages over traditional CCBs by providing improved selectivity or reduced side effects.

Additionally, this compound has been investigated for its potential anti-inflammatory and antioxidant properties. The azide group can act as a radical scavenger, making it a candidate for developing agents against oxidative stress-related diseases such as neurodegenerative disorders and cancer. Recent findings suggest that azide-containing compounds may also exhibit anti-tumor activity by inducing apoptosis or inhibiting tumor angiogenesis.

The versatility of 2-(azidomethyl)-5-hydroxy-1-propyl-1,4-dihydropyridin-4-one extends beyond pharmacology into materials science. Its reactivity can be harnessed to create advanced materials with applications in electronics, sensors, and energy storage devices. For example, azide-containing polymers have been studied for their potential use in stimuli-responsive materials that can change their properties under external stimuli such as light or temperature.

In conclusion,2-(azidomethyl)-5-hydroxy-1-propyl-1